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Compound of Interest

Compound Name: Deuterium oxide

. Get Quote

Cat. No.: B1670320

Deuterium oxide (D20), also known as heavy water, is a stable, non-radioactive isotope of
water. While it is not classified as a hazardous substance, adherence to standard laboratory
safety protocols is essential to ensure the well-being of researchers and maintain experimental
integrity.[1][2][3][4] This guide provides procedural, step-by-step guidance for the safe handling,
storage, and disposal of deuterium oxide.

Personal Protective Equipment (PPE)

Under normal conditions of use, extensive personal protective equipment is not required.[1]
However, as a matter of good laboratory practice, the following PPE is recommended to
prevent contamination of the product and ensure personal safety.

PPE Category Recommendation Rationale

Safety glasses with side

Eye/Face Protection shields or chemical safety

goggles.[1][2]

Protects eyes from splashes.

Standard laboratory coat and Prevents minor skin contact

Skin Protection disposable gloves (e.qg., nitrile and contamination of the

or latex).[1][3][5]

deuterium oxide.

Respiratory Protection

Not normally required under

well-ventilated conditions.[1][2]

[3]

Deuterium oxide has low
volatility and is not considered

a respiratory hazard.
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Physical and Chemical Properties

Understanding the physical and chemical properties of deuterium oxide is crucial for its safe
handling and storage.

Property Value

Appearance Colorless liquid[1]

Odor Odorless

Molecular Weight 20.03 g/mol [3]

Boiling Point 101.4 °C / 214.5 °F[1]

Melting Point 3.8°C/38.8 °F[1]

Specific Gravity 1.105[1]

pH Not available

Solubility Soluble in water

Stability Stable under normal conditions; hygroscopic.[1]

Experimental Protocol for Safe Handling and
Disposal

This protocol outlines the essential steps for handling deuterium oxide in a laboratory setting,
from initial preparation to final disposal.

1. Preparation and Handling:
e Ensure the work area is clean and well-ventilated.[5]

» Wear the recommended personal protective equipment: a lab coat, safety glasses, and
gloves.[1]

 Inspect the container for any damage or leaks before use.
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When not in use, keep the container tightly closed to prevent atmospheric moisture
exchange, as deuterium oxide is hygroscopic.[1][2]

. Storage:
Store in a cool, dry place.[3]
No special storage conditions are required.[1]
Use polyethylene or polypropylene containers for storage.[5]
. Accidental Spills:
For minor spills, absorb the liquid with inert material such as sand, earth, or vermiculite.[5][6]

Wipe up the area and place the absorbent material in a suitable, labeled container for waste
disposal.[5]

For larger spills, ensure the area is well-ventilated.[5]
Prevent the spill from entering drains or waterways.[5][6]
. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[1]

Skin Contact: Wash off immediately with plenty of soap and water.[3]
Inhalation: Move to fresh air.[1][3]

Ingestion: Rinse mouth with water and then drink plenty of water.[1][3] In all cases, seek
medical attention if symptoms occur.[1]

. Disposal:

Deuterium oxide waste is not classified as hazardous.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1670320?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC351430075&productDescription=DEUTERIUM+OXIDE%2C+PACKAGED+7.5M&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-6672-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzIxNDh8YXBwbGljYXRpb24vcGRmfGFHSTVMMmcwTnk4NU1UZ3dOemt6T0RNeE5EVTBMMU5FUWw4Mk5qY3lYMGRDWDBWT0xuQmtaZ3xiOWIxNjQ1ZTg2Y2JmYzU1MTZjZTMyNGM1MWVmOGE0ODNiYjkyZjMxMzM1YzMxZDZkZjczM2FhZGFlNTQyOGI3
https://www.cdhfinechemical.com/images/product/msds/124_755758716_DEUTERIUMOXIDECASNO-7789-20-0MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC351430075&productDescription=DEUTERIUM+OXIDE%2C+PACKAGED+7.5M&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/DE50_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/DE50_msds.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.DLM-4.pdf
https://store.apolloscientific.co.uk/storage/msds/DE50_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/DE50_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/DE50_msds.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.DLM-4.pdf
https://www.fishersci.com/store/msds?partNumber=AC351430075&productDescription=DEUTERIUM+OXIDE%2C+PACKAGED+7.5M&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/124_755758716_DEUTERIUMOXIDECASNO-7789-20-0MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC351430075&productDescription=DEUTERIUM+OXIDE%2C+PACKAGED+7.5M&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/124_755758716_DEUTERIUMOXIDECASNO-7789-20-0MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC351430075&productDescription=DEUTERIUM+OXIDE%2C+PACKAGED+7.5M&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/124_755758716_DEUTERIUMOXIDECASNO-7789-20-0MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC351430075&productDescription=DEUTERIUM+OXIDE%2C+PACKAGED+7.5M&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1670320?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC351430075&productDescription=DEUTERIUM+OXIDE%2C+PACKAGED+7.5M&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e However, it is crucial to consult and adhere to local, regional, and national regulations for
chemical waste disposal.[1]

e Do not dispose of deuterium oxide down the drain unless permitted by local regulations.[6]

e If recycling is not an option, offer surplus and non-recyclable solutions to a licensed disposal
company.[3][7]

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of deuterium oxide.
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Start: Handling Deuterium Oxide

1. Preparation:
- Don PPE (Gloves, Goggles, Lab Coat)
- Ensure proper ventilation

2. Handling:
- Keep container closed when not in use
- Avoid contamination

No Yes
3. Spill Response:
4. Use Complete - Absorb with inert material
- Collect for disposal

5. Storage:

- Store in a cool, dry place
- Tightly sealed container

Dispose of Waste?

6. Disposal:
- Consult local regulations No
- Use licensed disposal company

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Deuterium Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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